Cas no 2034569-20-3 (2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine)

• Product Name: 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine
• CAS No: 2034569-20-3
• MF: C₂₂H₂₈N₂O₂S
• MW: 384.534924507141
• CID: 5467653
• Update Time: 2025-11-06

2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• (2-((tert-butylthio)methyl)piperidin-1-yl)(3-(pyridin-2-yloxy)phenyl)methanone
• [2-(tert-butylsulfanylmethyl)piperidin-1-yl]-(3-pyridin-2-yloxyphenyl)methanone
• 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine

• InChI Key： STYHFWRUJNBDIF-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(C1C=CC=C(C=1)OC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 384.18714931 g/mol
• Monoisotopic Mass: 384.18714931 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 384.5
• XLogP3: 4.7
• Topological Polar Surface Area: 67.7

Additional information on 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine

Comprehensive Overview of 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine (CAS No. 2034569-20-3)

In the realm of organic chemistry and pharmaceutical research, 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine (CAS No. 2034569-20-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a piperidine core, tert-butylsulfanyl moiety, and pyridine ring, is often explored for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique molecular interactions and bioactivity profiles, which make it a candidate for further investigation in targeted therapies.

The compound's synthetic pathway and structural modifications are frequently discussed in academic circles. Its CAS No. 2034569-20-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and publications. Given the growing demand for small-molecule inhibitors and ligands in medicinal chemistry, 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine is often highlighted in studies focusing on enzyme modulation and receptor binding. Its tert-butylsulfanyl group is noted for enhancing stability and influencing pharmacokinetic properties, a topic of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) research.

Recent trends in AI-driven drug discovery have amplified the relevance of compounds like 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine. Computational tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are increasingly employed to predict its interactions with biological targets. This aligns with the broader industry shift toward rational drug design, where high-throughput screening and cheminformatics play pivotal roles. The compound's phenoxy-pyridine segment, in particular, is scrutinized for its potential to engage in hydrogen bonding and π-π stacking, key mechanisms in protein-ligand recognition.

From an industrial perspective, CAS No. 2034569-20-3 is often referenced in the context of custom synthesis and scale-up challenges. Manufacturers and suppliers emphasize the need for high-purity batches to meet the stringent requirements of preclinical studies. The compound's patent landscape is another area of focus, with intellectual property filings reflecting its potential in therapeutic applications. Notably, its piperidine-1-carbonyl fragment is a common motif in CNS (Central Nervous System) drug candidates, sparking discussions about its blood-brain barrier permeability.

Environmental and green chemistry considerations are also pertinent to 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine. As the pharmaceutical industry moves toward sustainable synthesis, researchers evaluate the compound's eco-friendly production methods, including catalytic reductions and solvent-free reactions. This aligns with global initiatives to reduce carbon footprints in chemical manufacturing. Additionally, the compound's stability under physiological conditions is a recurring theme in formulation development, addressing challenges like drug delivery and bioavailability enhancement.

In summary, 2-(3-{2-[(tert-butylsulfanyl)methyl]piperidine-1-carbonyl}phenoxy)pyridine (CAS No. 2034569-20-3) represents a multifaceted subject of study, bridging organic synthesis, medicinal chemistry, and computational biology. Its structural complexity and functional diversity continue to inspire innovations in drug development and material science, making it a staple in contemporary research agendas.